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Introduction
(Asp)2-Rhodamine 110, also known as Rhodamine 110 bis-(L-aspartic acid amide), is a highly

sensitive and specific fluorogenic substrate for monitoring the activity of executioner caspases-

3 and -7 in live cells.[1] Caspases, a family of cysteine proteases, are central regulators of

apoptosis, or programmed cell death.[1] In healthy, non-apoptotic cells, (Asp)2-Rhodamine
110 is a non-fluorescent bisamide derivative of rhodamine 110 that can readily cross the cell

membrane.[2] Upon the induction of apoptosis, activated caspases-3 and -7 recognize and

cleave the two aspartic acid residues from the rhodamine 110 backbone. This two-step

cleavage process releases the highly fluorescent rhodamine 110, resulting in a significant

increase in green fluorescence that can be detected and quantified using fluorescence

microscopy or flow cytometry.[3][4] This "turn-on" fluorescence provides a direct measure of

caspase-3/7 activity, enabling real-time monitoring of apoptosis in living cells.
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The mechanism of (Asp)2-Rhodamine 110 activation is a two-step enzymatic process. In its

native state, the fluorophore is quenched by the two aspartic acid amide groups. The activation

of caspase-3 and/or caspase-7 during apoptosis leads to the sequential cleavage of these

amide bonds. The initial cleavage yields a mono-amide intermediate which is fluorescent, and

the subsequent cleavage of the second amide bond releases the fully active rhodamine 110

fluorophore, leading to a substantial increase in fluorescence intensity.[3]

Quantitative Data
A summary of the key quantitative parameters for (Asp)2-Rhodamine 110 is provided in the

table below. These values are essential for designing and optimizing live-cell imaging

experiments.

Parameter Value Reference

Excitation Wavelength (λex) ~496 nm [5]

Emission Wavelength (λem) ~520 nm [5]

Molar Extinction Coefficient (ε)
~78,000 cm⁻¹M⁻¹ (for

Rhodamine 110)

Not explicitly found for (Asp)2-

Rhodamine 110, value is for

the resulting fluorophore.

Fluorescence Quantum Yield

(Φ)
~0.88 (for Rhodamine 110) [6]

Recommended Working

Concentration
1-10 µM [7]

Typical Incubation Time 30-60 minutes [4][8]

Signal-to-Noise Ratio

High, with a fluorescence

increase of up to ~3500-fold

upon cleavage.

[3]

Signaling Pathway
The activation of caspases-3 and -7 is a central event in both the intrinsic and extrinsic

apoptotic pathways. The following diagram illustrates the convergence of these pathways on

the executioner caspases, which in turn cleave substrates like (Asp)2-Rhodamine 110.
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Apoptotic signaling pathways leading to caspase-3/7 activation.
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Experimental Protocols
Materials

(Asp)2-Rhodamine 110 (powder or DMSO stock solution)

Dimethyl sulfoxide (DMSO), anhydrous

Live-cell imaging medium (e.g., phenol red-free DMEM or FluoroBrite™ DMEM)

Phosphate-buffered saline (PBS), pH 7.4

Apoptosis-inducing agent (e.g., staurosporine, etoposide, or TRAIL)

Negative control cells (untreated or treated with a vehicle)

Positive control cells (treated with an apoptosis-inducing agent)

Fluorescence microscope with appropriate filter sets (e.g., FITC or GFP filter set)

Live-cell imaging chamber or plate

Protocol for Live-Cell Imaging
This protocol provides a general guideline for using (Asp)2-Rhodamine 110 to detect caspase-

3/7 activity in adherent cells. Optimization may be required for specific cell types and

experimental conditions.
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Cell Preparation

Apoptosis Induction

Staining

Imaging and Analysis

1. Seed cells in a
live-cell imaging dish

or plate.

2. Culture cells to the
desired confluency.

3. Treat cells with an
apoptosis-inducing agent.

Include positive and
negative controls.

4. Prepare a 1-10 µM
(Asp)2-Rhodamine 110

staining solution in
live-cell imaging medium.

5. Replace the culture medium
with the staining solution.

6. Incubate for 30-60 minutes
at 37°C, protected from light.

7. (Optional) Wash cells with
pre-warmed imaging medium

to reduce background.

8. Acquire images using a
fluorescence microscope with

a suitable filter set (Ex/Em:
~496/520 nm).

9. Quantify fluorescence
intensity to determine
caspase-3/7 activity.

Click to download full resolution via product page

Experimental workflow for live-cell imaging of caspase-3/7 activity.
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Detailed Steps:

Cell Preparation:

Seed cells in a suitable live-cell imaging vessel (e.g., glass-bottom dish, chamber slide, or

multi-well plate) at a density that will result in 50-70% confluency at the time of imaging.

Culture the cells in their appropriate growth medium at 37°C in a humidified incubator with

5% CO₂.

Induction of Apoptosis:

Treat the cells with the desired apoptosis-inducing agent at a predetermined concentration

and for a specific duration.

Include a negative control group (untreated cells or vehicle-treated cells) and a positive

control group (cells treated with a known apoptosis inducer like staurosporine at 1 µM for

3-6 hours).

Staining with (Asp)2-Rhodamine 110:

Prepare a fresh staining solution of (Asp)2-Rhodamine 110 at a final concentration of 1-

10 µM in a serum-free, phenol red-free live-cell imaging medium. The optimal

concentration should be determined empirically for each cell type.

Gently aspirate the culture medium from the cells and replace it with the pre-warmed

staining solution.

Incubate the cells for 30-60 minutes at 37°C, protected from light.

Image Acquisition:

(Optional) To reduce background fluorescence, you can gently wash the cells once or

twice with pre-warmed live-cell imaging medium before imaging.

Place the imaging vessel on the stage of a fluorescence microscope equipped with a live-

cell incubation chamber (maintaining 37°C and 5% CO₂).
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Acquire images using a standard FITC or GFP filter set (Excitation: ~496 nm, Emission:

~520 nm).

Use the lowest possible excitation light intensity and exposure time to minimize

phototoxicity and photobleaching.[9][10]

Data Analysis:

Quantify the mean fluorescence intensity of the cells in the images using image analysis

software (e.g., ImageJ/Fiji, CellProfiler).

Compare the fluorescence intensity of the treated cells to that of the negative and positive

controls to determine the level of caspase-3/7 activation.
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Problem Possible Cause Solution

No or Weak Signal Ineffective apoptosis induction.

Confirm the efficacy of your

apoptosis-inducing agent and

optimize the treatment time

and concentration.

Low expression of caspases-

3/7.

Use a cell line known to

express sufficient levels of

these caspases.

Sub-optimal probe

concentration.

Titrate the concentration of

(Asp)2-Rhodamine 110 to find

the optimal working

concentration for your cell

type.

Incorrect filter set.

Ensure that the excitation and

emission filters are appropriate

for Rhodamine 110.

High Background
Autofluorescence of the

medium.

Use a phenol red-free imaging

medium.

Excess probe in the medium.
Perform optional wash steps

before imaging.

Probe degradation.

Prepare the staining solution

fresh for each experiment and

protect it from light.

Phototoxicity/Cell Death Excessive light exposure.

Minimize the excitation light

intensity and exposure time.

Use a more sensitive camera if

available.[9][10]

High probe concentration.
Reduce the concentration of

(Asp)2-Rhodamine 110.

Signal in Negative Control Spontaneous apoptosis. Ensure that the cells are

healthy and not overly
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confluent before starting the

experiment.

Non-specific probe cleavage.

While highly specific, some

non-specific cleavage by other

proteases may occur.

Compare with a known

caspase inhibitor control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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